Cas no 865376-32-5 (3-6-chloro-4-(2-chlorophenyl)quinazolin-2-yl-6-methoxy-2H-chromen-2-one)

• Product Name: 3-6-chloro-4-(2-chlorophenyl)quinazolin-2-yl-6-methoxy-2H-chromen-2-one
• CAS No: 865376-32-5
• MF: C₂₄H₁₄Cl₂N₂O₃
• MW: 449.28556394577
• CID: 6462351
• PubChem ID: 12152944
• Update Time: 2025-07-09

3-6-chloro-4-(2-chlorophenyl)quinazolin-2-yl-6-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-6-chloro-4-(2-chlorophenyl)quinazolin-2-yl-6-methoxy-2H-chromen-2-one
• F6548-0606
• 3-(6-chloro-4-(2-chlorophenyl)quinazolin-2-yl)-6-methoxy-2H-chromen-2-one
• 865376-32-5
• 3-[6-chloro-4-(2-chlorophenyl)quinazolin-2-yl]-6-methoxy-2H-chromen-2-one
• 3-[6-chloro-4-(2-chlorophenyl)quinazolin-2-yl]-6-methoxychromen-2-one
• AKOS026696436

• Inchi： 1S/C24H14Cl2N2O3/c1-30-15-7-9-21-13(10-15)11-18(24(29)31-21)23-27-20-8-6-14(25)12-17(20)22(28-23)16-4-2-3-5-19(16)26/h2-12H,1H3
• InChI Key： GDUZDPOBGWKGCR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1Cl)=NC(C1C(=O)OC3C=CC(=CC=3C=1)OC)=N2

Computed Properties

• Exact Mass: 448.0381477g/mol
• Monoisotopic Mass: 448.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 61.3Ų

Additional information on 3-6-chloro-4-(2-chlorophenyl)quinazolin-2-yl-6-methoxy-2H-chromen-2-one

3-6-Chloro-4-(2-chlorophenyl)quinazolin-2-yl-6-methoxy-2H-chromen-2-one: A Comprehensive Overview

The compound with CAS No 865376-32-5, known as 3-6-chloro-4-(2-chlorophenyl)quinazolin-2-yl-6-methoxy-2H-chromen-2-one, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This molecule is a derivative of quinazolinone and chromenone, two scaffolds that are widely studied for their roles in drug discovery and development. The presence of multiple functional groups, including chlorine atoms, methoxy groups, and aromatic rings, makes this compound a promising candidate for various applications in medicinal chemistry.

Recent studies have highlighted the importance of quinazolinone derivatives in the development of kinase inhibitors, which are critical in the treatment of cancer and other diseases characterized by abnormal cell proliferation. The quinazolinone core of this compound is particularly notable for its ability to interact with ATP-binding pockets of protein kinases, making it a valuable template for drug design. Additionally, the chromenone moiety contributes to the molecule's stability and bioavailability, further enhancing its potential as a therapeutic agent.

The synthesis of 3-6-chloro-4-(2-chlorophenyl)quinazolin-2-yl-6-methoxy-2H-chromen-2-one involves a series of well-established organic reactions, including nucleophilic aromatic substitution, coupling reactions, and oxidation steps. Researchers have optimized these procedures to achieve high yields and purity, ensuring that the compound is readily available for further studies. The incorporation of chlorine atoms at specific positions on the molecule not only enhances its pharmacokinetic properties but also introduces additional electronic effects that can modulate its biological activity.

From a pharmacological perspective, this compound has demonstrated potent inhibitory activity against several key enzymes and receptors involved in disease pathways. For instance, studies have shown that it exhibits significant anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. Furthermore, its ability to modulate signaling pathways such as the MAPK/ERK pathway suggests its potential role in treating neurodegenerative diseases. The methoxy group present in the molecule plays a crucial role in these interactions by providing hydrogen bonding capabilities and improving solubility.

One of the most exciting developments involving this compound is its application in targeted therapy for cancer. Preclinical studies have revealed that it selectively induces apoptosis in cancer cells while sparing normal cells, indicating a high therapeutic index. This selectivity is attributed to the compound's ability to disrupt mitochondrial function and activate pro-apoptotic pathways. Moreover, its chlorine substituents enhance its lipophilicity, allowing it to penetrate cellular membranes more effectively.

In terms of structural modifications, researchers have explored various analogs of this compound to optimize its pharmacokinetic profile and efficacy. For example, substituting the methoxy group with other electron-donating or withdrawing groups has been shown to significantly alter the molecule's activity against specific targets. These findings underscore the importance of fine-tuning molecular structures to achieve desired therapeutic outcomes.

The development of 3-6-chloro-4-(2-chlorophenyl)quinazolin-2-ylium compounds represents a promising avenue for advancing cancer therapy. By leveraging cutting-edge techniques such as structure-based drug design and high-throughput screening, scientists can accelerate the discovery of novel agents with enhanced potency and selectivity.

In conclusion, 3 chloro 4 (chlorophenyl) quinazolin yl 6 methoxy chromen one stands out as a versatile scaffold with immense potential in drug discovery. Its unique combination of functional groups and favorable pharmacokinetic properties positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas.